8-Chloro-5-phenylpyrido[3,2-d]pyridazine

• IUPAC Name: 8-chloro-5-phenylpyrido[2,3-d]pyridazine
• InChI: InChI=1S/C13H8ClN3/c14-13-12-10(7-4-8-15-12)11(16-17-13)9-5-2-1-3-6-9/h1-8H
• InChI Key: IUFLJNRSXFHWLV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C3=C2C=CC=N3)Cl
• Molecular Formula: C13H8ClN3
• DSSTOX Substance ID: DTXSID30443461
• Molecular Weight: 241.67 g/mol
• CAS RN: 87987-99-3

Description

8-Chloro-5-phenylpyrido[3,2-d]pyridazine is a chemical compound with the molecular formula C13H8ClN3. It is a derivative of pyridazine, which is a class of organic compounds containing two adjacent nitrogen atoms.

Synthesis Analysis

The synthesis of 8-Chloro-5-phenylpyrido[3,2-d]pyridazine involves several steps. The reaction of picolinic acid anhydride with dry benzene under Friedl-Crafts conditions gives 3-benzoyl picolinic acid. This, when reacted with hydrazine hydrate in boiling n-butanol, affords 5-phenylpyrido[3,2-d]pyridazine-8(7H)-one.

Molecular Structure Analysis

The molecular structure of 8-Chloro-5-phenylpyrido[3,2-d]pyridazine consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms, attached to a phenyl group and a chlorine atom.

Chemical Reactions Analysis

The chemical reactions of 8-Chloro-5-phenylpyrido[3,2-d]pyridazine are complex and involve several steps. For example, the reaction of pyridazinone with ethyl chloroacetate in dry acetone and K2CO3 gives ethyl 2-(5-phenylpyrido[3,2-d]pyridazin-8-yloxyl)acetate, which on reaction with hydrazine hydrate in refluxing ethanol affords 2-(5-phenylpyrido[3,2-d]pyridazin-8-yloxyl)acetohyrazide.

Physical And Chemical Properties Analysis

The physical and chemical properties of 8-Chloro-5-phenylpyrido[3,2-d]pyridazine include its molecular formula (C13H8ClN3), average mass (241.676 Da), and monoisotopic mass (241.040680 Da).

Future Directions

Future research directions could include further exploration of the biological activities of 8-Chloro-5-phenylpyrido[3,2-d]pyridazine and its derivatives. For instance, L-012 (8-amino-5-chloro-7-phenylpyrido[3,4-d]pyridazine-1,4(2H,3H)-dione), an analog of luminol that enables highly sensitive electrochemiluminescence measurements in neutral conditions, is a promising alternative to luminol and has been successfully used in single cell analysis. Further studies could also focus on the development of new synthesis methods and the exploration of new reactions.

Synthesis routes and methods

Procedure details

To 5-phenylpyrido[2,3-d]pyridazin-8(7H)-one (1.39 g, 6.2 mmol) and pyridine (0.50 ml, 6.2 mmol) was added phosphorus oxychloride (12 ml, 125 mmol). The slurry was heated to 110° C. for 1 hour. After cooling to room temperature, the reaction was poured into 200 mL of ice-water. The mixture was extracted with 4×50 mL of chloroform. The chloroform layer was washed with 1×50 mL H2O, 1×50 mL 1N NaOH, and 1×50 mL of H2O. The organic layer was dried over Na2SO4, filtered, and concentrated. Silica gel column chromatography afforded 8-chloro-5-phenylpyrido[3,2-d]pyridazine 71 (1.2 g). 1H-NMR (400 MHz, CDCl3): δ 9.42 (d, J=2.7 Hz, 1H), 8.45 (d, J=7.8 Hz, 1H), 7.89 (m, 1H), 7.73 (br s, 2H), 7.61 (br s, 3H). MS 241.0 (calc'd) 242.0 (M+H, found).